4-[butyl(methyl)sulfamoyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
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Description
4-[butyl(methyl)sulfamoyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C21H25N3O3S2 and its molecular weight is 431.57. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Disposition Studies
Research on similar compounds, like sulfonamides and benzothiazoles, has provided valuable insights into drug metabolism and disposition. For instance, studies on orexin receptor antagonists have shown the importance of understanding the metabolic pathways of sulfonamide derivatives, highlighting their principal elimination routes and metabolic transformations. These insights are crucial for developing medications with improved efficacy and reduced toxicity (Renzulli et al., 2011).
Therapeutic Applications in Neurology
Compounds like benzothiazoles have been studied for their potential in diagnosing and understanding neurodegenerative diseases. For example, PET imaging studies using benzothiazole derivatives have helped differentiate between Alzheimer's disease and frontotemporal dementia by measuring cerebral amyloid load, showcasing the compound's utility in enhancing diagnostic accuracy (Engler et al., 2007).
Biomonitoring and Exposure Assessment
The use of sulfonamides in consumer products has raised concerns about human exposure and its potential effects. Studies on heterocyclic aromatic amine metabolites in human urine have developed biomonitoring procedures for assessing exposure levels, providing critical data for evaluating safety and regulatory standards (Stillwell et al., 1999).
Environmental and Human Health Implications
Research on sulfonamides, including their occurrence in indoor and outdoor environments, has revealed their widespread presence and raised questions about their environmental and health impacts. Studies measuring concentrations of related compounds in indoor air and house dust have highlighted the need for understanding the implications of long-term exposure and developing strategies to minimize risk (Shoeib et al., 2005).
Properties
IUPAC Name |
4-[butyl(methyl)sulfamoyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O3S2/c1-5-6-11-24(4)29(26,27)17-9-7-16(8-10-17)20(25)23-21-22-18-13-14(2)12-15(3)19(18)28-21/h7-10,12-13H,5-6,11H2,1-4H3,(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUMLOLKPSYRUCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=CC(=CC(=C3S2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.